molecular formula C20H23N3O3S2 B2695597 3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one CAS No. 393573-06-3

3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

Cat. No. B2695597
CAS RN: 393573-06-3
M. Wt: 417.54
InChI Key: XZYGBMUOPZMJAF-UHFFFAOYSA-N
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Description

3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H23N3O3S2 and its molecular weight is 417.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

  • Synthesis of Heterocyclic Compounds: Novel heterocyclic compounds derived from related chemical structures have been synthesized for exploring their pharmacological potentials. These compounds have shown significant anti-inflammatory and analgesic activities, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).
  • Antitumor Activity: Derivatives of thieno[3,2-d]pyrimidine, including structures similar to the query compound, have been evaluated for their antitumor activities. Certain compounds demonstrated potent anticancer activity on various human cancer cell lines, suggesting their utility in cancer therapy (Hafez & El-Gazzar, 2017).
  • Antimicrobial Activities: Research into thiazoles and fused derivatives has shown that these compounds possess antimicrobial properties against bacterial and fungal isolates. This highlights their potential use in developing new antimicrobial agents (Wardkhan et al., 2008).

Chemical Properties and Synthesis

  • Synthesis Techniques: Advanced synthesis techniques have been developed for creating complex heterocyclic compounds, including pyridine derivatives and thiazolopyrimidines. These methodologies contribute to the broader chemical synthesis field, enabling the production of compounds with varied biological activities (Bakhite et al., 2014).
  • Characterization and Evaluation: The synthesis and characterization of compounds with related chemical structures have led to a deeper understanding of their pharmacological effects, including analgesic and antiparkinsonian activities. This research is crucial for the development of new drugs with specific therapeutic targets (Amr et al., 2008).

properties

IUPAC Name

3-(2-methoxyphenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N3O3S2/c1-26-16-8-4-3-7-15(16)23-19(25)18-14(9-12-27-18)21-20(23)28-13-17(24)22-10-5-2-6-11-22/h3-4,7-8H,2,5-6,9-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZYGBMUOPZMJAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

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